(4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol

Specification

• CAS No.: 4829-46-3
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: (4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol
• Standard InChI: InChI=1S/C18H21NO4/c1-19-8-7-17-14-10-3-4-12(22-2)15(14)23-16(17)11(20)5-6-18(17,21)13(19)9-10/h3-6,11,13,16,20-21H,7-9H2,1-2H3/t11-,13+,16-,17-,18+/m0/s1
• Standard InChI Key: YPZPXTZKBNWUTF-QMVVXIJUSA-N
• Isomeric SMILES: CN1CC[C@]23[C@@H]4[C@H](C=C[C@]2([C@H]1CC5=C3C(=C(C=C5)OC)O4)O)O
• SMILES: CN1CCC23C4C(C=CC2(C1CC5=C3C(=C(C=C5)OC)O4)O)O
• Canonical SMILES: CN1CCC23C4C(C=CC2(C1CC5=C3C(=C(C=C5)OC)O4)O)O

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Identification

(4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol is a complex organic molecule belonging to the benzofuroisoquinoline class of compounds. The compound has several identifiers in chemical databases and literature, which are summarized in Table 1.

Table 1: Chemical Identifiers

Parameter	Value
Common Name	14-Hydroxycodeine
CAS Number	4829-46-3
Molecular Formula	C₁₈H₂₁NO₄
PubChem CID	11186129, 628851
InChIKey	YPZPXTZKBNWUTF-LIAWFRAQSA-N
SMILES	CN1CC[C@]23[C@@H]4C(C=C[C@]2([C@H]1CC5=C3C(=C(C=C5)OC)O4)O)O

The compound features a complex pentacyclic structure with five stereogenic centers at positions 4R, 4aS, 7S, 7aR, and 12bS, which determine its three-dimensional configuration and biological activity.

Structural Features

The core structure consists of a benzofuro[3,2-e]isoquinoline skeleton with specific stereochemistry at five chiral centers. This complex framework includes:

• A benzofuran ring system fused with an isoquinoline moiety

• A methoxy group at position 9

• A methyl group attached to the nitrogen at position 3

• Hydroxyl groups at positions 4a and 7

• A specific three-dimensional arrangement defined by the stereochemistry (4R,4aS,7S,7aR,12bS)

This specific stereochemical configuration is crucial for the compound's biological activity and distinguishes it from related isomers.

Physical and Chemical Properties

Physical Properties

The physical properties of (4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol are summarized in Table 2.

Table 2: Physical Properties

Property	Value
Molecular Weight	315.364 g/mol
Physical State	Crystalline solid
Density	1.4±0.1 g/cm³
Boiling Point	506.3±50.0 °C at 760 mmHg
Flash Point	260.0±30.1 °C
Vapor Pressure	0.0±1.4 mmHg at 25°C
Index of Refraction	1.695
LogP	1.03
Polar Surface Area (PSA)	62.16000

The compound is characterized by its high boiling point and low vapor pressure, typical for compounds with multiple hydroxyl groups and complex ring systems. Its moderate LogP value (1.03) suggests balanced hydrophilic and lipophilic properties, which is important for pharmacokinetic behavior.

Chemical Properties

The chemical reactivity of this compound is primarily determined by its functional groups:

• The hydroxyl groups at positions 4a and 7 can undergo esterification, oxidation, and other typical alcohol reactions

• The methoxy group at position 9 can be demethylated under appropriate conditions

• The tertiary nitrogen in the isoquinoline portion can act as a base and form salts with acids

• The benzofuran system contributes to the aromatic character and potential for electrophilic substitution reactions

The compound contains both nucleophilic (hydroxyl groups, tertiary amine) and electrophilic sites, making it capable of participating in various chemical transformations.

Synthesis and Reactions

Synthetic Routes

Several synthetic approaches have been reported for the preparation of (4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol, with varying yields and complexity. Table 3 summarizes some of the reported synthetic yields from different research groups.

Table 3: Reported Synthetic Yields

Research Group	Year	Yield (%)
Heydari et al.	2007	~94
Madyastha et al.	1998	~8
Chaudhary et al.	2009	~40
Abe et al.	1971	Not specified
Currie et al.	1960	Not specified

The synthesis typically involves multiple steps, often starting from simpler phenolic or isoquinoline precursors. The benzofuro[3,2-e]isoquinoline core structure can be constructed through various methods, including:

• Sequential chlorination/demethylation/cyclization strategies starting from 3-(2-methoxyphenyl)quinolin-4(1H)-ones

• Demethylation followed by intramolecular cyclization

• Palladium-catalyzed aromatization reactions

• C-O coupling reactions to form the benzofuran system

Biological Activity and Applications

Pharmacological Properties

As a structural analog of codeine, (4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol exhibits pharmacological activities typical of opioid compounds. Its biological activities include:

• Analgesic properties through interaction with opioid receptors in the central nervous system

• Potential antitussive (cough-suppressing) effects

• Respiratory depression at higher doses, typical of opioid compounds

• Possible antioxidant activity due to the phenolic hydroxyl groups in its structure

The specific stereochemistry at its five chiral centers is crucial for its proper interaction with biological targets, particularly opioid receptors.

Structure-Activity Relationships

Research on similar compounds has highlighted the importance of stereochemistry and substituent effects on biological activity. Variations in the positions of methoxy and hydroxyl groups significantly influence the compound's interaction with biological targets. The 14-hydroxyl group (position 4a in the IUPAC name) differentiates this compound from codeine and affects both its pharmacokinetics and pharmacodynamics.

Research Applications

This compound has been utilized in various research contexts:

• As a reference standard for analytical methods in forensic and pharmaceutical analyses

• In structure-activity relationship studies to understand opioid receptor binding

• As a synthetic intermediate for preparing more complex derivatives

• In metabolic studies to understand the biotransformation of morphinan-type compounds

The compound serves as an important tool for research in medicinal chemistry, particularly in the field of analgesics and opioid pharmacology.

Analytical Methods and Characterization

Spectroscopic Identification

The compound can be characterized using various spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, particularly about the stereochemistry of the five chiral centers

• Mass Spectrometry: Gives molecular weight confirmation and fragmentation patterns characteristic of the benzofuroisoquinoline skeleton

• Infrared Spectroscopy: Shows characteristic absorption bands for the hydroxyl, methoxy, and aromatic functional groups

• Ultraviolet-Visible Spectroscopy: Exhibits absorption maxima typical of the aromatic and heterocyclic systems present in the molecule

These spectroscopic methods, often used in combination, provide comprehensive structural confirmation of the compound.

Chromatographic Analysis

Chromatographic techniques commonly employed for the analysis of this compound include:

• High-Performance Liquid Chromatography (HPLC): Allows separation and quantification with high sensitivity

• Gas Chromatography (GC): Often used with derivatization due to the presence of polar hydroxyl groups

• Thin-Layer Chromatography (TLC): Useful for reaction monitoring and initial purity assessments

These techniques are essential for quality control, purity determination, and pharmacokinetic studies involving this compound.

Research Findings and Recent Developments

Chemical Synthesis Advancements

Recent research has focused on improving the synthesis of benzofuro[3,2-e]isoquinoline derivatives, including more efficient routes to prepare (4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-1,2,4,7,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol. Notable advancements include:

These synthetic improvements have made the compound more accessible for research purposes and potential pharmaceutical applications.